Cas no 1261787-66-9 (2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261787-66-9
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4923943
• Update Time: 2025-06-08

2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-13-8-9(5-6-19)7-12(20-13)10-3-1-2-4-11(10)14(16,17)18/h1-4,7-8H,5H2
• InChI Key： XTFUQOYQYYHRGH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(CC#N)C=C(N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261787-66-9)

2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261787-66-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse biological activities and applications in material science. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile features a pyridine core substituted with a fluoro group at the 2-position and a trifluoromethylphenyl moiety at the 6-position. The acetonitrile group at the 4-position further contributes to its versatility in chemical transformations. Researchers are particularly interested in this compound due to its potential role in the development of small-molecule inhibitors and bioactive agents, which are currently trending topics in drug discovery.

In recent years, the demand for fluorinated compounds has surged, driven by their unique physicochemical properties and applications in medicinal chemistry. The trifluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making it a hotspot in the design of next-generation therapeutics. This aligns with the growing interest in AI-driven drug discovery, where compounds like 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile are screened for their potential to target specific enzymes or receptors.

From a synthetic perspective, 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile can be prepared through multi-step reactions involving palladium-catalyzed cross-coupling and nucleophilic substitution. These methods are frequently discussed in academic and industrial research, as they offer high yields and selectivity. The compound's CAS No. 1261787-66-9 serves as a unique identifier in chemical databases, facilitating its retrieval for further studies.

The applications of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile extend beyond pharmaceuticals. It is also explored in the field of agrochemicals, where fluorinated pyridines are used to develop herbicides and pesticides with improved efficacy and environmental safety. This resonates with the global focus on green chemistry and sustainable agriculture, which are highly searched topics in scientific and regulatory communities.

Analytical characterization of 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and structural integrity of the compound, which is critical for its use in high-throughput screening and preclinical studies. Researchers often search for HPLC methods for fluorinated compounds or NMR data for pyridine derivatives, highlighting the need for detailed analytical protocols.

In summary, 2-Fluoro-6-(2-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261787-66-9) is a promising compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of fluorinated building blocks and targeted therapies. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the advancement of innovative chemical solutions.